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Compound of Interest

Compound Name: 2-Ethyl-6-methoxybenzaldehyde

CAS No.: 909532-77-0

Cat. No.: B3301436

Get Quote

The foundational step in this synthetic pathway is the Claisen-Schmidt condensation. This

reaction is a robust method for forming carbon-carbon bonds, involving the base-catalyzed

reaction between an aromatic aldehyde that lacks α-hydrogens (like 2-Ethyl-6-
methoxybenzaldehyde) and a ketone containing α-hydrogens (in this case, a 2'-

hydroxyacetophenone).[4][5]

Mechanism and Rationale

The reaction is initiated by a strong base, such as sodium hydroxide (NaOH) or potassium

hydroxide (KOH), which deprotonates the α-carbon of the 2'-hydroxyacetophenone.[4][6] This

creates a highly nucleophilic enolate ion. The enolate then attacks the electrophilic carbonyl

carbon of 2-Ethyl-6-methoxybenzaldehyde. The resulting aldol addition product rapidly

undergoes dehydration (elimination of a water molecule) to form the highly conjugated and

stable chalcone structure.[4][7] The presence of the 2'-hydroxyl group on the acetophenone is

critical for the subsequent cyclization into the desired flavonoid scaffolds.

Diagram 1: Mechanism of Claisen-Schmidt Condensation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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